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Compound of Interest

Compound Name: 4'-Bromovalerophenone

Cat. No.: B053498

Essential Safety and Handling Guide for 4'-
Bromovalerophenone

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount. This guide provides essential, immediate safety
and logistical information for 4'-Bromovalerophenone, including operational procedures and
disposal plans to ensure a safe laboratory environment.

Physical and Chemical Properties

4'-Bromovalerophenone is a yellow to tan solid with the following properties:
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Property Value Reference
Molecular Formula C11H13BrO [1]
Molecular Weight 241.12 g/mol [1]
Melting Point 34 -36 °C (93.2 - 96.8 °F) [2][3]
- _ 168 - 169 °C (334.4 - 336.2 °F)
Boiling Point [3]
at 20 mmHg

Yellow, tan, or white to almost
Appearance ] [21[41[5]
white powder/crystal

Insoluble in water, soluble in
Solubility Chloroform and Ethyl Acetate [2][6]

(sparingly)

Hazard Identification and Personal Protective Equipment
(PPE)

While some safety data sheets indicate that 4'-Bromovalerophenone is not classified as
hazardous under OSHA 2012, others suggest it may cause skin and eye irritation.[3][7] One
source classifies it as harmful if swallowed and a skin irritant.[8] Thermal decomposition can
produce irritating gases and vapors, including carbon monoxide, carbon dioxide, and hydrogen
halides.[2][3]

To mitigate risks, the following personal protective equipment is mandatory:
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PPE Category Specification Rationale
) Chemical safety goggles or a Protects against splashes and
Eye Protection ) ] )
face shield.[9] airborne particles.
) Chemical-resistant gloves Prevents skin contact and
Hand Protection o S
(e.g., nitrile).[9][10] potential irritation.

A NIOSH/MSHA-approved

respirator (e.g., N95) is o ) )
) ) ] Minimizes inhalation of dust
Respiratory Protection recommended, especially )
particles.
when dust may be generated.

[7]

A laboratory coat and
) appropriate protective clothing Provides a barrier against
Body Protection ) ) ]
to prevent skin exposure.[7] accidental spills.

[10]

Operational Plan: Step-by-Step Handling Procedures

1.

Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize exposure
to dust and vapors.[2][11]

Ensure that an eyewash station and safety shower are readily accessible in the immediate
work area.[12]

. General Handling:
Avoid direct contact with skin, eyes, and clothing.[7]
Do not breathe in dust.[3]
Use non-sparking tools to prevent ignition sources.[11]

Wash hands thoroughly after handling the substance.[8]
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. Storage:
Store in a cool, dry, and well-ventilated place.[2][11]
Keep the container tightly closed to prevent contamination and exposure to moisture.[2][11]
Store away from incompatible materials such as strong oxidizing agents.[2][3]
. Spill Response:
In case of a spill, evacuate the area.
Wear the appropriate PPE as outlined above.

For solid spills, carefully sweep or shovel the material into a suitable, labeled container for
disposal.[2][3]

Avoid generating dust during cleanup.

Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

First Aid Measures
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, also under the eyelids.

Seek medical attention.[2][3]

Wash off immediately with soap and plenty of
i water while removing all contaminated clothing
Skin Contact _ S
and shoes. Get medical attention if irritation

persists.[2][3]

Move the person to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

Inhalation o o ) )
artificial respiration. Seek medical attention.[2]
[7]
Clean the mouth with water. Do not induce
Ingestion vomiting. Call a physician or poison control

center immediately.[2][7]

Disposal Plan

The disposal of 4'-Bromovalerophenone must be in accordance with local, regional, and

national regulations.
1. Waste Classification:

As a chemical waste generator, you are responsible for determining if the discarded

chemical is classified as hazardous waste.[2]
2. Containerization:

Collect waste material in a suitable, closed, and properly labeled container.[11]

3. Disposal Method:

The material can be disposed of by a licensed chemical destruction facility or through

controlled incineration with flue gas scrubbing.[11]
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e Do not allow the chemical to enter drains or sewer systems.[11]

o Empty containers should be triple-rinsed (or equivalent) before being offered for recycling,
reconditioning, or disposal in a sanitary landfill.[11]

Workflow for Safe Handling and Disposal of 4'-
Bromovalerophenone
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( Preparation & Planning )
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Caption: Workflow for the safe handling and disposal of 4'-Bromovalerophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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